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Compound of Interest

Compound Name: Aconitic acid

Cat. No.: B8817536 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Aconitic Acid, tailored for research and drug development professionals. Following

these procedures is critical for ensuring a safe laboratory environment.

Hazard Identification and Classification
Aconitic acid is recognized as a hazardous substance requiring careful handling to mitigate

risks. The primary hazards include irritation to the skin, eyes, and respiratory system.[1][2][3]

Hazard Classification Description

Skin Corrosion/Irritation Causes skin irritation (Category 2).[1][3]

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2).[1][3]

Specific target organ toxicity
May cause respiratory irritation (Single

Exposure, Category 3).[1]

Combustibility Combustible at high temperatures.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent direct contact

and exposure to Aconitic Acid.
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PPE Category Specification Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1] Tight-

sealing safety goggles are

recommended. A face shield

may be required for additional

protection.[4]

To protect against splashes

that can cause serious eye

irritation.[1][3]

Hand Protection

Wear suitable chemical-

resistant gloves tested

according to EN 374.[5]

To prevent skin irritation from

direct contact.[1][3]

Body Protection

A lab coat is the minimum

requirement.[2][6] For larger

quantities, an impervious

apron should be worn.[6]

To protect skin and clothing

from splashes and spills.[4]

Respiratory Protection

Not required under normal use

with adequate ventilation.[1] If

dust is generated or exposure

limits are exceeded, a

NIOSH/MSHA approved dust

respirator should be used.[2]

To prevent respiratory tract

irritation from inhaling dust.[1]

[2]

Operational Plan: Handling Aconitic Acid
Follow these step-by-step procedures for the safe handling of Aconitic Acid in a laboratory

setting.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]
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Verify that the work area is well-ventilated, preferably using a local exhaust ventilation

system or a fume hood.[2][3][5]

Assemble all necessary PPE as detailed in the table above.

Have spill control materials, such as neutralizing and absorbent agents, available.[6]

2. Handling:

Avoid contact with skin, eyes, and clothing.[3][7]

Do not breathe in the dust; minimize dust generation during handling.[2][8]

Weigh and transfer the chemical in a ventilated enclosure if possible.

When preparing solutions, always add acid to water, never the other way around, to prevent

violent spattering.[6]

Wash hands thoroughly after handling the substance.[1][3]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][5][8]

Keep away from incompatible materials such as strong oxidizing agents and alkalis.[1][2][7]

[5]

Keep away from food, drink, and animal feedingstuffs.[5]

Disposal Plan
The disposal of Aconitic Acid and its contaminated materials must be conducted in

compliance with all applicable local, regional, and national regulations.[1][3]

1. Waste Characterization:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[1]
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2. Container Management:

Use properly labeled, sealed containers for waste collection.[8]

Do not mix with other waste materials.[8]

Handle uncleaned containers as you would the product itself.[8]

3. Disposal Method:

Engage a licensed waste disposal company for the disposal of surplus and non-recyclable

solutions.[3][8]

One approved method involves dissolving the material in a combustible solvent and burning

it in a chemical incinerator equipped with an afterburner and scrubber.[8]

Do not empty into drains or release into the environment.[1][3]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1] Remove contact lenses if present and easy to do. If eye irritation persists, seek

medical attention.[3]

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

plenty of water.[3][5] If skin irritation occurs, get medical advice.[3]

Inhalation: Move the person to fresh air.[3][5] If they feel unwell, seek medical attention.[3]

Ingestion: Rinse the mouth with water.[5] Do NOT induce vomiting. Seek medical attention if

large quantities are swallowed or if the person feels unwell.[2][5]

Spill Response:

Small Spills:
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Wear the appropriate PPE, including respiratory protection if dust is present.[2]

Cover powder spills to minimize dust spreading.

Mechanically take up the spill and place it in a suitable, labeled container for disposal.[5]

Clean the contaminated surface thoroughly.

Large Spills:

Evacuate the area and restrict access.

Do not attempt to clean up large spills without proper training and equipment.

Contact your institution's emergency response team.

Workflow Visualization
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Caption: Safe handling and disposal workflow for Aconitic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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